Cas no 90417-02-0 (Ethyl 3-amino-2,4,6-triiodobenzoate)

• Product name: Ethyl 3-amino-2,4,6-triiodobenzoate
• CAS No: 90417-02-0
• MF: C₉H₈I₃NO₂
• MW: 542.878739356995
• MDL: MFCD20527407
• CID: 5684205
• PubChem ID: 131887027

Ethyl 3-amino-2,4,6-triiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2,4,6-triiodobenzoate

• MDL： MFCD20527407
• Inchi： 1S/C9H8I3NO2/c1-2-15-9(14)6-4(10)3-5(11)8(13)7(6)12/h3H,2,13H2,1H3
• InChI Key： FOFJLEBTJLCADJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(I)C=C(I)C(N)=C1I

Experimental Properties

• Density: 2.556±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.5±45.0 °C(Predicted)
• pka: -1.42±0.10(Predicted)

Additional information on Ethyl 3-amino-2,4,6-triiodobenzoate

Ethyl 3-amino-2,4,6-triiodobenzoate (CAS No. 90417-02-0): A Comprehensive Overview

Ethyl 3-amino-2,4,6-triiodobenzoate (CAS No. 90417-02-0) is a versatile compound with significant applications in the fields of chemistry, biology, and medicine. This compound is characterized by its unique molecular structure, which includes an ethyl ester group, an amino group, and three iodine atoms attached to the benzene ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable reagent in various research and industrial processes.

The molecular formula of Ethyl 3-amino-2,4,6-triiodobenzoate is C₁₁H₁₀I₃N₂O₂, and its molecular weight is approximately 519.89 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of the iodine atoms and the ester group.

In recent years, Ethyl 3-amino-2,4,6-triiodobenzoate has gained attention for its potential applications in medical imaging and radiopharmaceuticals. The high atomic number of iodine makes it an excellent candidate for X-ray and computed tomography (CT) imaging agents. Research has shown that compounds containing multiple iodine atoms can enhance the contrast in imaging studies, thereby improving diagnostic accuracy.

Beyond its use in imaging, Ethyl 3-amino-2,4,6-triiodobenzoate has also been explored for its potential therapeutic applications. Studies have indicated that this compound may exhibit anti-inflammatory and anti-cancer properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-amino-2,4,6-triiodobenzoate can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival.

The synthesis of Ethyl 3-amino-2,4,6-triiodobenzoate typically involves a multi-step process. One common method involves the reaction of 3-amino-2,4,6-triiodobenzoic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction results in the formation of the ethyl ester derivative. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and reaction time.

In terms of safety and handling, Ethyl 3-amino-2,4,6-triiodobenzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The environmental impact of Ethyl 3-amino-2,4,6-triiodobenzoate is another important consideration. Research has shown that compounds containing iodine can have varying degrees of biodegradability depending on their chemical structure. Efforts are ongoing to develop more environmentally friendly synthesis methods and to assess the long-term environmental impact of this compound.

In conclusion, Ethyl 3-amino-2,4,6-triiodobenzoate (CAS No. 90417-02-0) is a multifaceted compound with promising applications in medical imaging and therapeutic research. Its unique chemical structure and properties make it a valuable tool for scientists and researchers working in various fields. As research continues to advance our understanding of this compound's potential uses and impacts, it is likely that new applications will emerge in the coming years.